5-(4-Benzoylpiperazin-1-yl)-2-(3,4-dimethoxyphenyl)oxazole-4-carbonitrile

• IUPAC Name: 5-(4-benzoylpiperazin-1-yl)-2-(3,4-dimethoxyphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H22N4O4/c1-29-19-9-8-17(14-20(19)30-2)21-25-18(15-24)23(31-21)27-12-10-26(11-13-27)22(28)16-6-4-3-5-7-16/h3-9,14H,10-13H2,1-2H3
• InChI Key: AJAHQXAVJKEBBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CC=C4)C#N)OC
• Molecular Formula: C23H22N4O4
• Molecular Weight: 418.4 g/mol

Description

5-(4-Benzoylpiperazin-1-yl)-2-(3,4-dimethoxyphenyl)oxazole-4-carbonitrile, also known as BPOC, is a chemical compound that has gained attention in scientific research due to its potential use in drug development. BPOC is a heterocyclic compound that is synthesized through a specific method, which will be discussed in This paper will also explore the scientific research applications of BPOC, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Scientific Research Applications

Potential Research Applications

Chemical Synthesis and Optimization

Compounds with oxazole moieties, like "5-(4-Benzoylpiperazin-1-yl)-2-(3,4-dimethoxyphenyl)oxazole-4-carbonitrile", are often subjects of synthetic chemistry research. Their synthesis involves exploring novel pathways or optimizing existing ones for better yields, reduced environmental impact, or more cost-effective processes. For instance, the study by Lemaire et al. (2015) demonstrates the versatility of oxazole derivatives in synthesizing a wide range of molecules through modified synthetic procedures, highlighting the oxazole ring's stability and reactivity (Lemaire et al., 2015).

Biological Activity Screening

The structural complexity and the presence of diverse functional groups in molecules like "this compound" make them suitable candidates for biological activity screening. This includes antimicrobial, anticancer, or enzyme inhibition studies, as seen in the synthesis and evaluation of benzoxazole derivatives by Ertan-Bolelli et al. (2016), where antimicrobial activities against various pathogens were investigated (Ertan-Bolelli et al., 2016).

Material Science and Nanotechnology

The intricate structure of "this compound" might find applications in material science, particularly in the design of organic semiconductors, photovoltaic materials, or as part of molecular machines. The fluorescent properties of benzimidazole derivatives, as explored by Rangnekar and Rajadhyaksha (1986), provide a glimpse into how such compounds could be utilized in developing fluorescent markers, sensors, or in other optoelectronic applications (Rangnekar & Rajadhyaksha, 1986).